Cas no 924834-88-8 (4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid
• CAS No: 924834-88-8
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• MDL: MFCD09439071
• CID: 998579
• PubChem ID: 16653151
• Update Time: 2025-06-14

4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid
• 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
• 4-METHYL-2-(4-METHYL-PIPERAZIN-1-YL)-PYRIMIDINE-5-CARBOXYLIC ACID
• BB_SC-4959
• DTXSID60586491
• CS-0316867
• AKOS002671474
• 4-METHYL-2-(4-METHYL-1-PIPERAZINYL)-5-PYRIMIDINECARBOXYLIC ACID
• 4-methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylicacid
• 924834-88-8
• MFCD09439071
• BS-38695
• STK508788

• MDL： MFCD09439071
• Inchi： 1S/C11H16N4O2/c1-8-9(10(16)17)7-12-11(13-8)15-5-3-14(2)4-6-15/h7H,3-6H2,1-2H3,(H,16,17)
• InChI Key： FMHAXISXKNVJSI-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1C)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 236.12700
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 0.23790

4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid (CAS No. 924834-88-8)

4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid (CAS No. 924834-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their role in drug development, particularly in the design of kinase inhibitors and other therapeutic agents. The presence of both a methylpiperazine moiety and a carboxylic acid functional group in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for high-purity pharmaceutical intermediates like 4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid has surged, driven by the growing focus on precision medicine and targeted therapies. Researchers and manufacturers are increasingly exploring its utility in the synthesis of novel small-molecule drugs, especially those targeting cancer and inflammatory diseases. The compound's ability to act as a building block for more complex molecules has made it a subject of interest in both academic and industrial settings.

One of the key reasons behind the popularity of CAS No. 924834-88-8 is its compatibility with modern green chemistry principles. As the pharmaceutical industry shifts toward sustainable synthesis methods, this compound's potential for low-waste production and high-yield reactions aligns well with environmental goals. Additionally, its stability under various conditions makes it a reliable choice for large-scale manufacturing processes, further enhancing its commercial viability.

The structural features of 4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid also make it a valuable tool in medicinal chemistry. Its pyrimidine core is a common motif in many FDA-approved drugs, and the methylpiperazine group often contributes to improved solubility and bioavailability. These attributes are critical for drug discovery teams aiming to optimize lead compounds for clinical development. Furthermore, the compound's carboxylic acid functionality allows for easy conjugation with other molecular fragments, enabling the creation of diverse drug candidates.

From a market perspective, the global demand for CAS No. 924834-88-8 is expected to grow steadily, fueled by advancements in personalized medicine and the increasing prevalence of chronic diseases. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet the needs of their clients. Its role in the development of next-generation therapeutics underscores its importance in the life sciences sector.

In conclusion, 4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid (CAS No. 924834-88-8) represents a critical component in modern pharmaceutical research and drug development. Its multifaceted applications, from serving as a key intermediate to enabling the discovery of new therapeutic agents, highlight its significance. As the industry continues to evolve, this compound is poised to play an even more prominent role in shaping the future of medicine and chemical innovation.